Cas no 634-55-9 (Ethyl 2-cyano-3-oxobutanoate)

• Product Name: Ethyl 2-cyano-3-oxobutanoate
• CAS No: 634-55-9
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD00043487
• CID: 82866
• PubChem ID: 136455
• Update Time: 2025-04-18

Ethyl 2-cyano-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-oxobutanoate
• Ethyl 2-Cyanoacetoacetate, Pract.
• Ethyl 2-Acetylcyanoacetate, Pract.
• ETHYL 2-ACETYLCYANOACETATE
• Ethyl 2-cyanoacetoacetate
• 2-Cyan-acetessigsaeure-aethylester
• 2-cyano-acetoacetic acid ethyl ester
• Acetyl-malonsaeure-aethylester-nitril
• ethyl 2-cyano-3-oxo-butanoate
• Ethyl 2-cyanoacetoactate
• Ethyl a-cyanoacetoacetate
• I10196
• FT-0625913
• ?-D-Maltose octaacetate
• AKOS006220907
• Ethyl 2-cyano-3-oxobutanoate #
• EC 700-172-3
• 2-cyano-3-oxo-butyric acid ethyl ester
• 634-55-9
• ethyl 2-cyanoacetoacetate, AldrichCPR
• Ethyl2-acetylcyanoacetate
• NWOKVFOTWMZMHL-UHFFFAOYSA-N
• DTXSID40979569
• CHEBI:51924
• NS00003250
• Ethyl .alpha.-cyanoacetoacetate
• SY317460
• Ethyl alpha-cyanoacetoacetate
• MFCD00043487
• Q27122992
• Butanoic acid, 2-cyano-3-oxo-, ethyl ester
• SCHEMBL3975055
• AS-49426
• 2-cyanoacetoacetic acid ethyl ester
• CS-0151901
• ALBB-026427
• DB-054487

• MDL： MFCD00043487
• Inchi： 1S/C7H9NO3/c1-3-11-7(10)6(4-8)5(2)9/h6H,3H2,1-2H3
• InChI Key： NWOKVFOTWMZMHL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C)=O)=O

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: liquid
• Density: 1.12
• Boiling Point: 105-107°C 15mm
• Flash Point: 91.2°C
• Refractive Index: 1.435
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 67.16000
• LogP: 0.27828
• Solubility: Insoluble in water.

Ethyl 2-cyano-3-oxobutanoate Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-41
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives